Cas no 2137678-27-2 (methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137678-27-2
• MF: C₈H₁₁N₃O₄S
• MW: 245.255640268326
• CID: 6470122
• PubChem ID: 165467548
• Update Time: 2025-06-19

methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786291
• methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate
• 2137678-27-2

• Inchi： 1S/C8H11N3O4S/c1-15-8(12)7-6(9-11-10-7)5-3-2-4-16(5,13)14/h5H,2-4H2,1H3,(H,9,10,11)
• InChI Key： RFMJXQLKUZLEQL-UHFFFAOYSA-N
• SMILES： S1(CCCC1C1C(C(=O)OC)=NNN=1)(=O)=O

Computed Properties

• Exact Mass: 245.04702701g/mol
• Monoisotopic Mass: 245.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 110Ų

Additional information on methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate

Methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137678-27-2): A Comprehensive Overview

Methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 2137678-27-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a triazole ring and a thiolanone moiety, makes it a versatile scaffold for the development of novel therapeutic agents.

The compound's structure is a testament to the ingenuity of synthetic chemists who have meticulously designed it to exhibit specific chemical and biological properties. The 1H-1,2,3-triazole core is a well-known pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. In particular, the triazole ring's ability to form stable metal complexes and its role in modulating enzyme activity have made it a valuable component in the design of small-molecule drugs.

Complementing the triazole moiety is the thiolanone group, which introduces additional reactivity and functionality. Thiolanones are known for their ability to participate in various organic transformations, including Michael additions and cycloadditions, which can be exploited to further diversify the molecular architecture of this compound. This dual functionality makes Methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate a promising candidate for further exploration in synthetic chemistry.

In recent years, there has been a growing interest in heterocyclic compounds as lead candidates for drug development. The triazole scaffold, in particular, has been successfully incorporated into numerous drugs on the market today due to its favorable pharmacokinetic properties and biological activity. For instance, drugs like valacyclovir and icotinib contain triazole rings and have demonstrated efficacy in treating viral infections and cancer, respectively. The structural features of Methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate align well with these precedents, suggesting potential therapeutic applications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. One of the key challenges in synthesizing such complex molecules is controlling regioselectivity and stereochemistry. The presence of multiple reactive sites necessitates the use of precise reaction conditions to achieve the desired product without unwanted side reactions. Advances in catalytic methods and asymmetric synthesis have made it possible to construct intricate heterocyclic systems with greater efficiency and precision.

Recent research has highlighted the importance of computational methods in guiding synthetic strategies for complex molecules like Methyl 5-(1,1-dioxo-1lambda6-thiolan-2-yl)-1H-1,2,3-triazole-4-carboxylate. Molecular modeling techniques can predict reaction outcomes and help identify optimal synthetic pathways before experimental work begins. This approach not only saves time but also reduces the amount of trial-and-error experimentation required to obtain the desired product.

The biological activity of Methyl 5-(1lambda6-thiolan]-yl)-triazole carboxylate is another area of active investigation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The thiolanone group is particularly interesting because it can undergo redox reactions that may modulate enzyme function. By studying how this compound interacts with biological targets at the molecular level, researchers can gain insights into its potential therapeutic applications.

In conclusion, Methyl 5-(1lambda6-thiolan]-yl)-triazole carboxylate (CAS No. 2137678-27) represents an exciting opportunity for further research in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and reduced side effects. As synthetic methodologies continue to evolve alongside advances in computational chemistry and biology-based drug design approaches will undoubtedly lead to new insights into this fascinating compound's potential applications.